2-Propenoic acid, 3-phenyl-, 2-naphthalenyl ester

• CAS No.: 76339-56-5
• Molecular Formula: C19H14O2
• Molecular Weight: 274.3 g/mol
• IUPAC Name: naphthalen-2-yl 3-phenylprop-2-enoate
• InChI: InChI=1S/C19H14O2/c20-19(13-10-15-6-2-1-3-7-15)21-18-12-11-16-8-4-5-9-17(16)14-18/h1-14H
• InChI Key: YVJIMMJEXFMGRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)OC2=CC3=CC=CC=C3C=C2

Description

2-Propenoic acid, 3-phenyl-, 2-naphthalenyl ester is a useful research compound. Its molecular formula is C19H14O2 and its molecular weight is 274.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 70 ml of acetone was dissolved 6.4 g of 2-naphthol. A 25% queous sodium hydroxide solution was added to the solution. A solution of 8.1 g of cinnamoyl chloride in 10 ml of acetone was dropwise added to the mixture over 4 minutes while stirring. After the stirring was continued for 7 minutes, benzene and water were added to the system to effect liquid separation. After the organic phase was washed with an aqueous hydrogen sodium carbonate solution, the system was dried over anhydrous potassium carbonate and the solvent was distilled off. The residue was treated with n-hexane and benzene to give crystals of the product. The product was recrystallized from a solvent mixture of n-hexane and benzene to give 9.8 g of the product.